Cas no 89636-73-7 (Benzene, (dibromomethyl)methyl-)

• Product Name: Benzene, (dibromomethyl)methyl-
• CAS No: 89636-73-7
• MF: C₈H₈Br₂
• MW: 263.957120895386
• CID: 593836
• PubChem ID: 639040
• Update Time: 2025-04-19

Benzene, (dibromomethyl)methyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, (dibromomethyl)methyl-
• 89636-73-7
• alpha, alpha-dibromo-o-xylene
• SCHEMBL1248016
• DTXSID70348608
• alpha,alpha-dibromoxylene
• alpha, alpha-dibromoxylene
• ALPHA,ALPHA-DIBROMO-O-XYLENE
• benzene, 1-(dibromomethyl)-2-methyl-
• InChI=1/C8H8Br2/c1-6-4-2-3-5-7(6)8(9)10/h2-5,8H,1H
• FT-0744750
• QSSAZDNARJWYEF-UHFFFAOYSA-N
• 1-(dibromomethyl)-2-methylbenzene
• alpha,alpha-dibromo-ortho-xylene

• Inchi： 1S/C8H8Br2/c1-6-4-2-3-5-7(6)8(9)10/h2-5,8H,1H3
• InChI Key： QSSAZDNARJWYEF-UHFFFAOYSA-N
• SMILES： BrC(C1C=CC=CC=1C)Br

Computed Properties

• Exact Mass: 263.89723g/mol
• Monoisotopic Mass: 261.89928g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 0Ų